Cas no 2228382-28-1 (tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate
• CAS No: 2228382-28-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6186525
• PubChem ID: 165623977
• Update Time: 2025-06-30

tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate
• 2228382-28-1
• EN300-1887071
• tert-butyl N-[4-(morpholin-4-yl)-1-oxobutan-2-yl]carbamate

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)14-11(10-16)4-5-15-6-8-18-9-7-15/h10-11H,4-9H2,1-3H3,(H,14,17)
• InChI Key： DNBHCGIVZKCXHB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate

Introduction to Tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate (CAS No. 2228382-28-1)

Tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate, with the chemical formula C₁₂H₂₁N₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl and N-4-(morpholin-4-yl) substituents, which contribute to its unique chemical properties and potential biological activities. The CAS number 2228382-28-1 uniquely identifies this molecule in scientific literature and databases, facilitating its study and application in various research domains.

The structure of tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate features a carbamate functional group linked to a tert-butyl group, enhancing its stability and reactivity. The morpholine moiety introduces a nitrogen-rich heterocyclic ring, which is known for its ability to interact with biological targets. This combination of structural features makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

In recent years, there has been growing interest in the use of morpholine derivatives in pharmaceutical research due to their diverse biological activities. Studies have shown that compounds containing the morpholine scaffold can exhibit properties such as analgesic, anti-inflammatory, and antimicrobial effects. The tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate is being explored for its potential in these areas, with preliminary studies suggesting promising results.

The synthesis of tert-butyl N-4-(morpholin-4-yl)-1-oxobutan-2-ylcarbamate involves multi-step organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound's structure and purity.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The carbamate group is a versatile functional unit that can be further modified to produce novel drug candidates. Researchers are particularly interested in exploring its role in the development of kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The morpholine ring's ability to mimic natural amino acids also makes it an attractive scaffold for designing molecules that can interact with biological enzymes.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like tert-butyl N-4-(morpholin-4-yl)-1-oxybutan_2_ylcarbamate. By leveraging molecular docking simulations, scientists can predict how this compound might bind to target proteins, providing insights into its potential therapeutic effects. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

The biological activity of tert-butyl N_4_(morpholin_4_)-y_1-oxybutan_2_ylcarbamate has been studied in several preclinical models. Initial findings indicate that it may possess inhibitory properties against certain enzymes involved in disease pathways. For instance, research suggests that it could interfere with the activity of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, its interaction with other enzymes such as protein kinases has been explored as a potential therapeutic strategy.

In conclusion, tert-butyl N_4_(morpholin_4_)yloxybutan_2_ylcarbamate (CAS No. 2228382_28_1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.